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Compound of Interest

Compound Name: 2,4-Dichloroanisole

Cat. No.: B165449

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols and logistical plans for the handling and
disposal of 2,4-Dichloroanisole (CAS No. 553-82-2). Adherence to these procedures is critical
to ensure personal safety and minimize environmental impact. 2,4-Dichloroanisole is a
hazardous chemical that is harmful if swallowed or inhaled, causes skin and serious eye
irritation, and may cause respiratory irritation.[1]

Quantitative Data Summary

The following table summarizes key quantitative data for 2,4-Dichloroanisole. This information
is essential for conducting risk assessments and implementing appropriate safety measures.
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Property Value Source

Molecular Formula C7HeCI20 [1]

Molecular Weight 177.03 g/mol PubChem

Appearance Clear liquid [1]

Boiling Point 103-104 °C at 10 Torr CAS Common Chemistry
Melting Point 28.5°C CAS Common Chemistry
Density 1.288 g/cm3 CAS Common Chemistry
Flash Point > 110 °C (> 230 °F) [1]

Occupational Exposure Limits

(OELS) Not established [21[3114]

Not specifically tested. Use

) chemical-resistant gloves and
Glove Material Breakthrough
] refer to manufacturer's general
Time )
guidance for halogenated

organic compounds.

Operational Plan for Safe Handling

A systematic approach to handling 2,4-Dichloroanisole is crucial. The following step-by-step
operational plan outlines the procedures from preparation to disposal.

Pre-Handling Preparation

» Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the
planned experiment, considering the quantity of 2,4-Dichloroanisole to be used and the
potential for exposure.

o Safety Data Sheet (SDS) Review: All personnel involved must review the SDS for 2,4-
Dichloroanisole to be familiar with its hazards, handling precautions, and emergency
procedures.[1][2]
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» Engineering Controls: Ensure that all handling of 2,4-Dichloroanisole is performed in a
properly functioning chemical fume hood to minimize inhalation exposure.[5] An eyewash
station and safety shower must be readily accessible.[6]

e Personal Protective Equipment (PPE) Inspection: Inspect all required PPE for integrity
before use. Do not use damaged gloves or other compromised equipment.

Required Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2,4-Dichloroanisole:

o Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against
splashes.[5][7]

e Skin Protection:

o Gloves: Wear chemical-resistant gloves. Since specific breakthrough time data for 2,4-
Dichloroanisole is not available, it is recommended to use gloves made of materials such
as Viton or laminate films that offer broad protection against halogenated organic
compounds. Always double-glove if the risk of exposure is high. Discard gloves
immediately if they become contaminated.

o Lab Coat: A chemically resistant lab coat or apron should be worn over personal clothing.

» Respiratory Protection: If there is a risk of inhalation exposure that cannot be controlled by a
fume hood, a NIOSH-approved respirator with an organic vapor cartridge is required.[5]

Handling Procedure

e Transporting: When moving 2,4-Dichloroanisole, use a secondary container to prevent
spills in case the primary container is compromised.

¢ Dispensing: Carefully dispense the required amount of 2,4-Dichloroanisole in the chemical
fume hood. Avoid generating aerosols or vapors.

o During Use: Keep the container of 2,4-Dichloroanisole tightly closed when not in use.[1][2]
Avoid contact with skin, eyes, and clothing.[5]
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e Post-Handling: After handling, wash hands thoroughly with soap and water.[1]

Disposal Plan

Proper disposal of 2,4-Dichloroanisole and contaminated materials is essential to prevent
environmental contamination and ensure regulatory compliance.

e Waste Collection:

o Collect all waste containing 2,4-Dichloroanisole, including unused product and
contaminated materials (e.g., gloves, pipette tips, paper towels), in a designated, properly
labeled, and sealed hazardous waste container.

o Do not mix this waste with other waste streams unless explicitly permitted by your
institution's environmental health and safety (EHS) office.

e Labeling: The hazardous waste container must be clearly labeled with "Hazardous Waste"
and the full chemical name: "2,4-Dichloroanisole".

o Storage: Store the hazardous waste container in a designated satellite accumulation area
that is secure and away from incompatible materials.

» Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS
office. All waste must be disposed of at an approved waste disposal plant.[1][3]

Experimental Workflow and Safety Procedures

The following diagram illustrates the logical workflow for the safe handling and disposal of 2,4-
Dichloroanisole.
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Caption: Workflow for the safe handling and disposal of 2,4-Dichloroanisole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

